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Compound of Interest

Compound Name: 7rh

Cat. No.: B607014

Disclaimer: The following information pertains to 7-Hydroxy-3,4-dihydrocarbostyril (CAS No.
22246-18-0). The identifier "7rh" is not a standard chemical name. Researchers, scientists, and
drug development professionals must confirm the identity of their substance and consult the
specific Safety Data Sheet (SDS) provided by the manufacturer before handling any chemical.
The guidance below is based on available data for 7-Hydroxy-3,4-dihydrocarbostyril and
general best practices for handling quinoline derivatives.

This document provides essential safety and logistical information for handling 7-Hydroxy-3,4-
dihydrocarbostyril, a compound used as an intermediate in organic synthesis. Adherence to
these protocols is critical for ensuring the safety of all laboratory personnel.

Hazard Identification and GHS Classification

7-Hydroxy-3,4-dihydrocarbostyril is classified under the Globally Harmonized System (GHS)
with the following primary hazards:

e H302: Harmful if swallowed[1][2].

e H317: May cause an allergic skin reaction[1][2].

e H412: Harmful to aquatic life with long-lasting effects[2].
Some notifications also include:

e H315: Causes skin irritation[1].
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e H319: Causes serious eye irritation[1].

o H335: May cause respiratory irritation[1].

Quantitative Data Summary

Parameter Value Reference
Molecular Formula CoHsNO2 [3]
Molecular Weight 163.17 g/mol [3]

GHS Hazard Statements H302, H317, H412 [2]
Solubility in DMSO 32 mg/mL (196.11 mM) [4]

CAS Number 22246-18-0

Operational Plan: Handling and Storage

All work with 7-Hydroxy-3,4-dihydrocarbostyril must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood[5]. Direct contact with skin, eyes, and clothing
must be strictly avoided[5].

Handling Procedures:

Ensure all necessary personal protective equipment is donned correctly before handling.

Avoid the generation of dust and aerosols.

Use non-sparking tools to prevent ignition[5].

Do not eat, drink, or smoke in the handling area[6].

Wash hands thoroughly with soap and water after handling the substance[5][6].
Storage Conditions:
e Store in a tightly closed container in a dry, cool, and well-ventilated place[5][7].

o Keep away from incompatible materials such as strong oxidizing agents and strong acids[5].
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e Protect from direct sunlight and moisture[5].

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound. The selection of PPE

should be based on a thorough risk assessment of the specific laboratory procedure.

PPE Category

Specification

Standard

Eye Protection

Tightly fitting safety goggles or
a full-face shield.

EN 166 (EU) or NIOSH (US)
approved[5][8].

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile, neoprene).
Inspect gloves for any signs of
degradation or perforation

before use.

Tested according to EN 374[5].

Skin and Body Protection

A flame-resistant lab coat or a
complete suit that protects
against chemicals. Full-length
pants and closed-toe shoes

are mandatory.

No exposed skin should be
visible[5][7].

Respiratory Protection

If engineering controls are
insufficient, or if there is a risk
of generating dust or aerosols,
use a NIOSH-approved
respirator with appropriate

cartridges.

NIOSH (US) or CEN (EU)
approved[5][8].

PPE Donning and Doffing Workflow

Correctly putting on (donning) and taking off (doffing) PPE is a critical procedure to prevent

contamination. The following workflow should be strictly followed.
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Caption: Standard workflow for donning and doffing Personal Protective Equipment.
Spill and Disposal Plan
Spill Response:
» Evacuate all personnel from the immediate spill area.
e Ensure adequate ventilation.
o Wear the appropriate level of PPE as outlined above.

» Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or
earth[5].

o Collect the absorbed material using non-sparking tools and place it into a suitable, labeled,
and closed container for hazardous waste disposal[5][7].
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» Do not allow the chemical to enter drains or waterways[5][7].
Disposal Plan:

» Dispose of contaminated waste, including used PPE and absorbed spill material, as
hazardous waste.

 All disposal must be conducted in accordance with local, state, and federal environmental
regulations.

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
procedures. Do not attempt to dispose of this chemical down the drain or in regular trash.

First-Aid Measures

« If Swallowed: Rinse mouth with water. Immediately call a POISON CENTER or
doctor/physician if you feel unwell[8][9].

« If on Skin: Take off immediately all contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation or a rash occurs, seek medical attention[2][8].

 If in Eyes: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids
apart. Remove contact lenses, if present and easy to do. Continue rinsing and consult a
physician[7][8][9].

« If Inhaled: Move the person into fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist[8][10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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